Cas no 2229385-40-2 (2-(3-hydroxyazetidin-3-yl)benzonitrile)

• Product Name: 2-(3-hydroxyazetidin-3-yl)benzonitrile
• CAS No: 2229385-40-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6450399
• PubChem ID: 165781029
• Update Time: 2025-08-04

2-(3-hydroxyazetidin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyazetidin-3-yl)benzonitrile
• EN300-1814035
• 2229385-40-2

• Inchi： 1S/C10H10N2O/c11-5-8-3-1-2-4-9(8)10(13)6-12-7-10/h1-4,12-13H,6-7H2
• InChI Key： APABZAIIIDMHRG-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2C#N)CNC1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(3-hydroxyazetidin-3-yl)benzonitrile

Comprehensive Analysis of 2-(3-hydroxyazetidin-3-yl)benzonitrile (CAS No. 2229385-40-2): Structure, Applications, and Research Insights

The compound 2-(3-hydroxyazetidin-3-yl)benzonitrile (CAS No. 2229385-40-2) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and chemical research. Characterized by its azetidine ring and benzonitrile moiety, this compound serves as a versatile intermediate in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Its molecular formula, C₁₀H₁₀N₂O, and distinct 3-hydroxyazetidine functional group make it a valuable scaffold for medicinal chemistry applications.

Recent trends in organic synthesis highlight the growing demand for heterocyclic compounds like 2-(3-hydroxyazetidin-3-yl)benzonitrile, driven by their role in modulating biological targets. Researchers frequently search for "azetidine derivatives in drug design" or "benzonitrile applications in medicinal chemistry," reflecting its relevance in addressing diseases such as cancer and neurodegenerative disorders. The compound’s polar hydroxy group enhances solubility, a critical factor in optimizing pharmacokinetic properties—a hot topic in AI-driven drug discovery platforms.

From a synthetic perspective, CAS No. 2229385-40-2 is synthesized via multi-step protocols involving ring-forming reactions and selective functionalization. Its azetidine ring offers conformational rigidity, a feature increasingly exploited in fragment-based drug design (FBDD). Industry professionals often inquire about "scalable synthesis of 3-hydroxyazetidines" or "benzonitrile-based bioactive molecules," underscoring its industrial applicability. Analytical techniques like NMR and HPLC confirm its high purity (>98%), meeting stringent standards for preclinical studies.

In the context of green chemistry, 2-(3-hydroxyazetidin-3-yl)benzonitrile aligns with sustainable practices due to its potential for catalytic asymmetric synthesis. Environmental concerns have spurred interest in "eco-friendly heterocycle synthesis," where this compound’s efficient routes minimize waste. Additionally, its hydrogen-bonding capacity makes it a candidate for crystal engineering, a niche yet growing field explored in materials science.

Future directions for CAS No. 2229385-40-2 include exploring its structure-activity relationships (SAR) in novel therapeutic agents. With the rise of machine learning in molecular optimization, this compound’s data-rich profile could accelerate virtual screening campaigns. Its dual functionality—hydrogen donor (OH) and electron-withdrawing (CN)—positions it as a promising candidate for multi-target drug development, addressing complex diseases like fibrosis or metabolic syndromes.

In summary, 2-(3-hydroxyazetidin-3-yl)benzonitrile exemplifies the intersection of innovative synthetic chemistry and biologically relevant design. As research pivots toward precision medicine and computational chemistry, this compound’s adaptability ensures its continued prominence in scientific literature and industrial pipelines.